3,4-Dimethoxy-2'-hydroxychalcone
Overview
Description
3,4-Dimethoxy-2’-hydroxychalcone is a chemical compound with the empirical formula C17H16O4 . It is used as a building block in various chemical syntheses, such as in the creation of new flavonoid and chalcone derivatives .
Synthesis Analysis
Chalcones like 3,4-Dimethoxy-2’-hydroxychalcone can be synthesized via Claisen–Schmidt condensation of 2-hydroxy-acetophenones with appropriately substituted benzaldehydes in basic conditions . Another method involves the use of palladium (II)-catalyzed oxidative cyclization .Molecular Structure Analysis
The molecular structure of 3,4-Dimethoxy-2’-hydroxychalcone consists of two aromatic rings linked through a three-carbon α, β-unsaturated carbonyl system .Chemical Reactions Analysis
3,4-Dimethoxy-2’-hydroxychalcone can undergo various chemical reactions. For instance, it can be used in the synthesis of flavones and flavanones via palladium (II)-catalyzed oxidative cyclization .Physical And Chemical Properties Analysis
3,4-Dimethoxy-2’-hydroxychalcone has a molecular weight of 284.31 . Its physical and chemical properties include a melting point of 113 - 115°C, a boiling point of 466.4±45.0 °C, and a density of 1.203±0.06 g/cm3 .Scientific Research Applications
Synthesis of Antimicrobial Agents
3,4-Dimethoxy-2’-hydroxychalcone serves as a building block in the synthesis of new flavonoid and chalcone derivatives. These derivatives are explored for their antimicrobial properties, particularly in green chemistry approaches .
Immunology Research
This compound has been identified to play a role in the expression of immunoglobulin-k, which is significant in immunology research .
Cancer Research
In cancer research, specifically in studies involving HepG2 cells (a human liver cancer cell line), 3,4-Dimethoxy-2’-hydroxychalcone has been shown to prompt the accumulation of reactive oxygen species after treatment, which is a critical factor in the study of cancer cell behavior .
Mechanism of Action
Target of Action
3,4-Dimethoxy-2’-hydroxychalcone, a type of chalcone, has been found to interact with various targets. Chalcones are known to have potential anticancer, anti-inflammatory, antimicrobial, antioxidant, and antiparasitic properties . .
Mode of Action
The mode of action of chalcones, including 3,4-Dimethoxy-2’-hydroxychalcone, is often associated with their ability to interact with various biomolecules . For instance, some chalcones have been found to induce cellular apoptosis and increase reactive oxygen species (ROS) levels . .
Biochemical Pathways
Chalcones are biosynthesized via the shikimate pathway . They can affect various biochemical pathways due to their broad spectrum of biological activities. For example, some chalcones have been found to inhibit the NF-κB signaling pathway . .
Result of Action
The result of the action of chalcones, including 3,4-Dimethoxy-2’-hydroxychalcone, can vary depending on their specific biological activities. For instance, some chalcones have been found to induce cellular apoptosis and increase ROS levels . .
Future Directions
properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-20-16-10-8-12(11-17(16)21-2)7-9-15(19)13-5-3-4-6-14(13)18/h3-11,18H,1-2H3/b9-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFLSRHQHCDTOGH-VQHVLOKHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=CC=CC=C2O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=CC=C2O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethoxy-2'-hydroxychalcone | |
CAS RN |
79140-20-8 |
Source
|
| Record name | (E)-2'-Hydroxy-3,4-dimethoxychalcone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Does the presence of hydroxyl groups influence the antioxidant activity of 2'-hydroxychalcones?
A1: Yes, the research [] indicates that the presence and position of hydroxyl groups significantly affect the antioxidant activity of 2'-hydroxychalcones. Compounds with 3,4-dihydroxyl substituents, like 2',3,4-trihydroxy-4',6'-dimethoxychalcone (compound 110 in the paper), exhibited strong antioxidant activity in the DPPH assay. This suggests that the presence and specific arrangement of hydroxyl groups play a crucial role in scavenging free radicals.
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